Cas no 863870-59-1 (2-PROPENENITRILE, 2-NITRO-3-(3-THIENYL)-, (2E)-)

2-PROPENENITRILE, 2-NITRO-3-(3-THIENYL)-, (2E)- structure
863870-59-1 structure
Product Name:2-PROPENENITRILE, 2-NITRO-3-(3-THIENYL)-, (2E)-
CAS No:863870-59-1
MF:C7H4N2O2S
MW:180.183859825134
CID:3270268
PubChem ID:165355792
Update Time:2025-04-21

2-PROPENENITRILE, 2-NITRO-3-(3-THIENYL)-, (2E)- Chemical and Physical Properties

Names and Identifiers

    • 2-PROPENENITRILE, 2-NITRO-3-(3-THIENYL)-, (2E)-
    • DTXSID001261178
    • 863870-59-1
    • (2E)-2-Nitro-3-(3-thienyl)-2-propenenitrile
    • Inchi: 1S/C7H4N2O2S/c8-4-7(9(10)11)3-6-1-2-12-5-6/h1-3,5H/b7-3+
    • InChI Key: OERXWLBLHQVQOU-XVNBXDOJSA-N
    • SMILES: S1C=CC(=C1)/C=C(\C#N)/[N+](=O)[O-]

Computed Properties

  • Exact Mass: 179.99934855Da
  • Monoisotopic Mass: 179.99934855Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 97.9Ų
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.